Cas no 2309541-52-2 (4-(1-methyl-1H-pyrazol-3-yl)methylthiomorpholine)

• Product Name: 4-(1-methyl-1H-pyrazol-3-yl)methylthiomorpholine
• CAS No: 2309541-52-2
• MF: C₉H₁₅N₃S
• MW: 197.300500154495
• CID: 5325635
• Update Time: 2025-07-23

4-(1-methyl-1H-pyrazol-3-yl)methylthiomorpholine Chemical and Physical Properties

Names and Identifiers

• 4-((1-methyl-1H-pyrazol-3-yl)methyl)thiomorpholine
• 4-[(1-methylpyrazol-3-yl)methyl]thiomorpholine
• 4-(1-methyl-1H-pyrazol-3-yl)methylthiomorpholine

• Inchi： 1S/C9H15N3S/c1-11-3-2-9(10-11)8-12-4-6-13-7-5-12/h2-3H,4-8H2,1H3
• InChI Key： ITOMLDIYQIBXFG-UHFFFAOYSA-N
• SMILES： S1CCN(CC2C=CN(C)N=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• XLogP3: 0.5
• Topological Polar Surface Area: 46.4

Additional information on 4-(1-methyl-1H-pyrazol-3-yl)methylthiomorpholine

Professional Introduction to Compound with CAS No. 2309541-52-2 and Product Name: 4-(1-methyl-1H-pyrazol-3-yl)methylthiomorpholine

The compound with the CAS number 2309541-52-2 and the product name 4-(1-methyl-1H-pyrazol-3-yl)methylthiomorpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a methylthiomorpholine moiety linked to a 1-methyl-1H-pyrazol-3-yl substituent, which confers distinct chemical and pharmacological properties. Such structural features are of particular interest in the design of novel therapeutic agents, as they can influence both the binding affinity and selectivity of the compound towards biological targets.

Recent research in the field of heterocyclic chemistry has highlighted the importance of pyrazole derivatives in drug discovery. The 1-methyl-1H-pyrazol-3-yl group in this compound is a well-documented pharmacophore that has been extensively studied for its role in modulating various biological pathways. Studies have demonstrated that pyrazole-based compounds can exhibit a wide range of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of this moiety into the molecular framework of 4-(1-methyl-1H-pyrazol-3-yl)methylthiomorpholine suggests that it may possess similar therapeutic potential, making it a valuable candidate for further investigation.

The methylthiomorpholine component of the compound adds another layer of complexity and functionality. Morpholine derivatives are known for their versatility in medicinal chemistry, often serving as key structural elements in drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The thioether linkage in methylthiomorpholine introduces sulfur atoms, which can participate in various chemical interactions with biological molecules. This feature may enhance the compound's ability to interact with specific enzymes or receptors, thereby improving its pharmacological efficacy.

Current research trends indicate that hybrid compounds, such as those combining pyrazole and morpholine moieties, are particularly promising in the development of next-generation pharmaceuticals. These hybrids often exhibit enhanced bioactivity and improved pharmacokinetic properties compared to their individual components. The structural design of 4-(1-methyl-1H-pyrazol-3-yl)methylthiomorpholine aligns well with this trend, as it integrates two pharmacologically relevant groups into a single molecule. This approach not only expands the chemical space for drug discovery but also provides a rational basis for optimizing the compound's therapeutic profile.

In vitro studies have begun to explore the biological activity of 4-(1-methyl-1H-pyrazol-3-yl)methylthiomorpholine, revealing intriguing preliminary results. Initial assays suggest that the compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory processes. Additionally, its interaction with cellular receptors has been investigated, indicating potential applications in modulating pathways associated with neurological disorders. These findings underscore the importance of this compound as a lead structure for further medicinal chemistry efforts.

The synthesis of 4-(1-methyl-1H-pyrazol-3-yl)methylthiomorpholine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations that highlight the versatility of modern synthetic methodologies. Techniques such as nucleophilic substitution reactions and cyclization processes have been employed to construct the core pyrazole ring and incorporate the morpholine moiety. The successful synthesis not only validates the feasibility of producing this compound but also provides valuable insights into optimizing synthetic routes for related derivatives.

The potential applications of this compound extend beyond traditional pharmaceuticals. Research is exploring its utility in agrochemicals and material science, where its unique structural features may contribute to novel formulations or functional materials. The broad applicability of such hybrid compounds underscores their significance in interdisciplinary research efforts aimed at addressing global challenges across multiple sectors.

As our understanding of biological systems continues to evolve, so does our ability to design molecules with precise targeting capabilities. The combination of computational modeling and high-throughput screening has accelerated the discovery process for novel therapeutic agents like 4-(1-methyl-1H-pyrazol-3-yl)methylthiomorpholine. These advancements allow researchers to predict and validate biological activity more efficiently, reducing the time required from laboratory discovery to clinical application.

In conclusion, 4-(1-methyl-1H-pyrazol-3-yl)methylthiomorpholine (CAS No. 2309541-52-2) represents a promising candidate for further exploration in drug development and related fields. Its unique structural composition, characterized by a synergistic interplay between pyrazole and morpholine moieties, positions it as a valuable asset for medicinal chemists seeking to develop innovative therapeutic agents. Ongoing research efforts are expected to yield deeper insights into its biological activity and potential applications across various domains.